Cas no 1261799-07-8 (1,2-Bis(difluoromethyl)naphthalene)

• Product Name: 1,2-Bis(difluoromethyl)naphthalene
• CAS No: 1261799-07-8
• MF: C₁₂H₈F₄
• MW: 228.185537338257
• CID: 4797749
• Update Time: 2025-09-23

1,2-Bis(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(difluoromethyl)naphthalene
• 1,2-Bis(difluoromethyl)naphthalene

• Inchi： 1S/C12H8F4/c13-11(14)9-6-5-7-3-1-2-4-8(7)10(9)12(15)16/h1-6,11-12H
• InChI Key： VEXINVAPAJSMFN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=CC=C2C=CC=CC=12)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 1,2-Bis(difluoromethyl)naphthalene

1,2-Bis(difluoromethyl)naphthalene: A Versatile Compound in Modern Pharmaceutical and Chemical Research

1,2-Bis(difluoromethyl)naphthalene is a fluorinated naphthalene derivative with a unique molecular structure that has garnered significant attention in both academic and industrial research. Its chemical identity, represented by the CAS number 1261799-07-8, reflects its potential applications in drug discovery, materials science, and chemical synthesis. This compound belongs to the broader class of fluorinated aromatic hydrocarbons, which are known for their enhanced chemical stability, low reactivity, and tunable physicochemical properties. Recent studies have highlighted its role in the development of novel pharmaceutical agents and functional materials, underscoring its importance in modern scientific innovation.

The molecular structure of 1,2-Bis(difluoromethyl)naphthalene is characterized by two difluoromethyl groups attached to the 1 and 2 positions of a naphthalene ring. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for further chemical modifications. Fluorine atoms, due to their high electronegativity and small atomic radius, significantly alter the reactivity and solubility of the parent naphthalene molecule. The introduction of difluoromethyl groups further enhances these properties, enabling the compound to exhibit distinct interactions with biological targets and materials.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1,2-Bis(difluoromethyl)naphthalene through various methodologies. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions, which allow for precise functionalization of the naphthalene ring. These methods are particularly advantageous for large-scale production and the development of derivative compounds with tailored properties. Researchers have also explored the application of microwave-assisted synthesis and solid-phase synthesis techniques to optimize reaction conditions and improve yield, reflecting the growing interest in sustainable and efficient chemical processes.

The physicochemical properties of 1,2-Bis(difluoromethyl)naphthalene are critical to its potential applications. Its low polarity and high thermal stability make it an attractive candidate for use in advanced materials, such as polymer-based coatings and electronic devices. Additionally, the compound's resistance to hydrolysis and oxidation contributes to its durability in harsh environments. These characteristics have led to its investigation in the development of high-performance materials for aerospace, electronics, and biomedical applications.

One of the most promising areas of research involving 1,2-Bis(difluoromethyl)naphthalene is its potential role in pharmaceutical development. Fluorinated compounds are often used to improve the metabolic stability and bioavailability of drugs, and the difluoromethyl groups in this molecule may enhance its interaction with biological targets. Recent studies have demonstrated its ability to modulate specific protein-ligand interactions, suggesting potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. However, further research is needed to fully understand its pharmacological profile and therapeutic potential.

In the field of materials science, 1,2-Bis(difluoromethyl)naphthalene has been explored as a building block for the synthesis of functional polymers and nanomaterials. Its fluorinated structure can be leveraged to create materials with specific surface properties, such as reduced surface energy and enhanced hydrophobicity. These properties are particularly valuable in the development of coatings for medical devices, anti-fouling surfaces, and high-performance textiles. Researchers are also investigating its use in the fabrication of organic semiconductors, where its electronic properties could contribute to the development of next-generation electronic devices.

Environmental and safety considerations are also important when evaluating the use of 1,2-Bis(difluoromethyl)naphthalene. While the compound itself is not classified as a hazardous substance, its synthesis and application must be managed with care to ensure compliance with regulatory standards. Studies on its environmental fate and degradation pathways are ongoing, with a focus on minimizing potential ecological impacts. These efforts reflect the growing emphasis on sustainable chemical practices within the industry.

Recent breakthroughs in analytical chemistry have facilitated the detection and quantification of 1,2-Bis(difluoromethyl)naphthalene in complex matrices. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) techniques have been employed to confirm its molecular structure and purity, ensuring the accuracy of experimental results. These advancements have also enabled researchers to study its behavior in biological systems, providing insights into its potential interactions with cellular components.

The future of 1,2-Bis(difluoromethyl)naphthalene research is likely to be shaped by interdisciplinary approaches that integrate chemistry, biology, and engineering. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of new applications for this compound. Additionally, the use of computational modeling and machine learning techniques may further enhance the understanding of its properties and optimize its synthesis and application processes.

In conclusion, 1,2-Bis(difluoromethyl)naphthalene represents a significant advancement in the field of fluorinated aromatic compounds. Its unique molecular structure and versatile properties position it as a valuable tool in pharmaceutical, materials science, and environmental research. As scientific understanding of this compound continues to evolve, its potential to address pressing challenges in health, technology, and sustainability is likely to expand, underscoring its importance in the ongoing quest for innovation.